6-Bromo-8-iodoquinolin-2(1H)-one
Overview
Description
6-Bromo-8-iodoquinolin-2(1H)-one is a useful research compound. Its molecular formula is C9H5BrINO and its molecular weight is 349.95 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Intermediates
6-Bromo-8-iodoquinolin-2(1H)-one serves as a significant intermediate in the synthesis of various biologically active compounds. For instance, it's utilized in the scalable and practical synthesis of halo quinolin-2(1H)-ones, where these heterocycles are accessed from halo anilines and further functionalized to obtain quinolines substituted with diverse functional groups (Zaugg, Schmidt, & Abele, 2017). Another application involves its use in regioselective functionalization via sequential palladium-catalyzed reactions, facilitating the synthesis of chemically diverse quinolone derivatives (Mugnaini et al., 2011).
Chemical Properties and Interactions
This compound's chemical properties make it suitable for various chemical reactions and synthesis processes. For example, it's involved in the one-pot three-component synthesis of quinolines, demonstrating its role in facilitating complex chemical reactions (Wu, Wang, Ma, & Yan, 2010). Its reactivity and stability under different conditions are also critical, as illustrated in the resonance Raman characterization of different forms of ground-state 8-bromo-7-hydroxyquinoline caged acetate, showcasing its potential in biological applications (An et al., 2009).
Biomedical Applications
In the biomedical sphere, this compound has been used in the synthesis of molecules for biological studies. For instance, it's used in the development of optical chemosensors for the selective detection of metal ions, highlighting its importance in biomedical imaging and diagnostics (Anand, Ashok Kumar, & Sahoo, 2018).
Properties
IUPAC Name |
6-bromo-8-iodo-1H-quinolin-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrINO/c10-6-3-5-1-2-8(13)12-9(5)7(11)4-6/h1-4H,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALQIQLXWVABRAF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)NC2=C(C=C(C=C21)Br)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrINO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.95 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.